5-(4-Bromophenyl)-1-(6-ethoxybenzothiazol-2-yl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one

• Molecular Formula: C24H17BrN2O4S2
• Molecular Weight: 541.4 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H17BrN2O4S2/c1-2-31-15-9-10-16-18(12-15)33-24(26-16)27-20(13-5-7-14(25)8-6-13)19(22(29)23(27)30)21(28)17-4-3-11-32-17/h3-12,20,29H,2H2,1H3
• InChI Key: AGQTUPPSZHSHEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)Br

Description

The compound 5-(4-Bromophenyl)-1-(6-ethoxybenzothiazol-2-yl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one is a heterocyclic organic molecule featuring a pyrrolin-2-one core substituted with bromophenyl, ethoxybenzothiazolyl, hydroxy, and thienylcarbonyl groups. The benzothiazole and thiophene moieties are common in bioactive molecules, often contributing to binding affinity and metabolic stability .

Biological Activity

5-(4-Bromophenyl)-1-(6-ethoxybenzothiazol-2-yl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in anticancer and antimicrobial domains. This article synthesizes findings from various studies to provide a comprehensive view of its biological activity.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple functional groups, including a bromophenyl moiety, an ethoxybenzothiazole unit, and a pyrrolinone scaffold. This structural diversity is believed to contribute to its varied biological activities.

Table 1: Structural Characteristics

Component	Description
Bromophenyl Group	Substituted aromatic ring enhancing activity
Ethoxybenzothiazole	Potential anticancer properties
Pyrrolinone Scaffold	Known for diverse pharmacological effects

Anticancer Activity

Research indicates that compounds similar to 5-(4-Bromophenyl)-1-(6-ethoxybenzothiazol-2-yl)-3-hydroxy-4-(2-thienylcarbonyl)-3-pyrrolin-2-one exhibit significant anticancer properties. For instance, derivatives with similar scaffolds have shown high antiproliferative activity against various cancer cell lines.

Case Study: Antiproliferative Effects

A study on related compounds revealed that certain pyrrolinones demonstrated growth inhibition concentrations (GI50) as low as 0.0351 µM against leukemic cells and 0.248 µM against ovarian cancer cells, indicating potent anticancer activity . The mechanism of action appears to involve the disruption of cellular processes leading to apoptosis in cancer cells while sparing normal cells .

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties. Pyrrolinones have been documented to show weak bacteriostatic activity against pathogens such as Staphylococcus aureus and Escherichia coli. The presence of the thiazole ring in the structure is hypothesized to enhance this activity.

Table 2: Antimicrobial Activity Data

Pathogen	Activity Level	Reference
Staphylococcus aureus	Weak Bacteriostatic
Escherichia coli	Weak Bacteriostatic

The biological activity of this compound may be attributed to several mechanisms:

• Inhibition of Cell Proliferation : The compound disrupts key signaling pathways involved in cell growth.
• Induction of Apoptosis : It triggers programmed cell death in malignant cells.
• Antimicrobial Mechanisms : Likely involves disruption of bacterial cell wall synthesis or function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name / Class	Key Features	Potential Applications	References
4-Hydroxy-3-(2-(5-((4-hydroxybenzylidene)amino)-3-phenyl-1H-pyrazol-1-yl)thiazol-4-yl)-6-methyl-2H-pyran-2-one	Combines pyran-2-one, thiazole, and pyrazole moieties	Antimicrobial, antitumor activities
2-(1-(4-amino-3-(5-methylthiophen-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one	Fluorinated chromenone with pyrazolopyrimidine and thiophene groups	Kinase inhibition (e.g., anticancer)
2-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-1,3-benzothiazole	Benzothiazole-pyrazoline hybrid	Antidepressant, antitumor agents
5-Amino-1-[2-(1,3-benzothiazol-2-ylthio)propanoyl]-3-methyl-1H-pyrazole-4-carbonitrile	Benzothiazole-thioether linked to pyrazole	Synthetic intermediate for drug discovery

Key Observations :

Benzothiazole Derivatives : Compounds like those in highlight the role of benzothiazole in enhancing metabolic stability and binding to biological targets. The ethoxy group in the target compound may improve solubility compared to methyl or unsubstituted benzothiazoles.

Thiophene/Carbonyl Functionality : The 2-thienylcarbonyl group in the target compound is structurally similar to the 5-methylthiophen-2-yl group in , which is critical for kinase inhibition. The carbonyl moiety may enhance π-π stacking interactions in target binding.

Pyrrolin-2-one Core: Unlike pyran-2-one () or chromenone () systems, the pyrrolin-2-one ring offers a constrained conformation that could influence stereoelectronic properties and bioavailability.